Cas no 26194-57-0 (2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)-)

• Product name: 2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)-
• CAS No: 26194-57-0
• MF: C₁₉H₂₂O₆
• MW: 346.37438
• CID: 280781
• PubChem ID: 9841162

2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)-
• 2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S...
• Methyl 3-bromo-2-thiophenecarboxylate
• Isotaxiresinol
• 7-MAC
• 7-MAC or 7-AMAC
• (+)-Isotaxiresinol
• [ "" ]
• CHEMBL1668111
• GQLVRVYXAHDDLB-PJFSTRORSA-N
• DTXSID701346133
• NS00097342
• 4-[(1S, 2R, 3R)-7-hydroxy-2, 3-bis(hydroxymethyl)-6-methoxy-1, 2, 3, 4-tetrahydronaphthalen-1-yl]benzene-1, 2-diol
• CHEBI:70194
• 26194-57-0
• FS-9325
• 4-[(1S,2R,3R)-7-hydroxy-2,3-bis(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]benzene-1,2-diol
• Q27138533
• 2,3-Naphthalenedimethanol, 1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)-
• 2,3-Naphthalenedimethanol, 1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, stereoisomer (8CI); (1S,2R,3R)-1-(3,4-Dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-2,3-naphthalenedimethanol
• SCHEMBL13475141
• AKOS032948481
• (-)-Isotaxiresinol
• 4-((1S,2R,3R)-7-hydroxy-2,3-bis(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)benzene-1,2-diol
• DA-64575

• Inchi： InChI=1S/C19H22O6/c1-25-18-6-11-4-12(8-20)14(9-21)19(13(11)7-17(18)24)10-2-3-15(22)16(23)5-10/h2-3,5-7,12,14,19-24H,4,8-9H2,1H3/t12-,14-,19-/m0/s1
• InChI Key： GQLVRVYXAHDDLB-PJFSTRORSA-N
• SMILES： COC1C=C2C([C@@H]([C@H]([C@@H](C2)CO)CO)C2C=CC(O)=C(O)C=2)=CC=1O

Computed Properties

• Exact Mass: 346.14200
• Monoisotopic Mass: 346.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 1.7

Experimental Properties

• Color/Form: Powder
• PSA: 110.38000
• LogP: 1.71700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans 9,9p-dihydroxyaryltetralin lignans